1-benzyl-1H-imidazo[4,5-b]pyridine

• IUPAC Name: 1-benzylimidazo[4,5-b]pyridine
• InChI: InChI=1S/C13H11N3/c1-2-5-11(6-3-1)9-16-10-15-13-12(16)7-4-8-14-13/h1-8,10H,9H2
• InChI Key: AHFFRONGQSRICB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=NC3=C2C=CC=N3
• Molecular Formula: C13H11N3
• DSSTOX Substance ID: DTXSID50437509
• Molecular Weight: 209.25 g/mol
• CAS RN: 105942-43-6

Description

“1-benzyl-1H-imidazo[4,5-b]pyridine” belongs to the class of organic compounds known as imidazo[4,5-b]pyridines. These are organic heterocyclic compounds containing an imidazo[4,5-b]pyridine ring system. The structural resemblance between the fused imidazopyridine heterocyclic ring system and purines has prompted biological investigations to assess their potential therapeutic significance.

Synthesis Analysis

The synthesis of “1-benzyl-1H-imidazo[4,5-b]pyridine” involves the reaction of 5-bromopyridine-2,3-diamine with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo [4,5-b]pyridine. The reaction of the latter compound with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP) allows the isolation of the expected regioisomers compounds.

Molecular Structure Analysis

The imidazopyridines comprised an imidazole ring fused with a pyridine moiety. The group contains compounds with different biological activity. The structures of synthesized compounds were elucidated on the basis of different spectral data (1H NMR, 13C NMR), X-Ray diffraction and theoretical study using the DFT method.

Chemical Reactions Analysis

The alkylation reaction of “1-benzyl-1H-imidazo[4,5-b]pyridine” gives, each time, two regioisomers, N3 and N4; in the case of ethyl bromoactate, the reaction gives, at the same time, the three N1, N3 and N4 regioisomers.

Scientific Research Applications

Synthesis and Characterization

• A new imidazo[4,5-b]pyridin-5-one was prepared from 4(5)-nitro-1H-imidazole, involving vicarious nucleophilic substitution and Knoevenagel condensation, leading to ethyl 1-benzyl-5-oxo-4,5-dihydro-1H-imidazo[4,5-b]pyridine-6-carboxylate (Vanelle et al., 2004).
• An expedient route for synthesizing 1H-Benzimidazoles and 1H-Imidazo[4,5-b]pyridines was developed, involving the reaction of N-(1-chloro-alkyl)pyridinium chlorides with amines (Eynde et al., 2010).

Biological Applications

• A series of imidazo[4,5-b]pyridine benzohydrazones showed promising antiglycation and antioxidant activities, useful in inhibiting glycation activity (Taha et al., 2015).
• Imidazo[1,5-a]pyridine-based fluorescent probes have been developed for studying membrane dynamics, hydration, and fluidity, crucial for monitoring cellular health (Renno et al., 2022).
• Regioselective N-alkylation of imidazo[4,5-b]pyridine-4-oxide derivatives was studied for potential applications in synthesis and pharmaceuticals (Zeinyeh et al., 2009).

Antimicrobial and Antiviral Activities

• Synthesized 2-(pyridin-3-yl)-1H-benzo[d]imidazoles and 2-(pyridin-3-yl)-3H-imidazo[4,5-b]pyridine derivatives demonstrated in-vitro antimicrobial activity against various bacterial and fungal pathogens (Mallemula et al., 2015).
• Certain 2,5-disubstituted imidazo[4,5-c]pyridines exhibited potent anti-hepatitis C virus activity (Puerstinger et al., 2007).

Mechanism of Action

The imidazopyridines are known to play a crucial role in numerous disease conditions. They have the ability to influence many cellular pathways necessary for the proper functioning of cancerous cells, pathogens, components of the immune system, enzymes involved in carbohydrate metabolism, etc.

Future Directions

The imidazopyridines have shown a broad range of chemical and biological properties, foregrounding their medicinal significance in central nervous system, digestive system, cancer, inflammation, etc. Therefore, the future directions for “1-benzyl-1H-imidazo[4,5-b]pyridine” could involve further exploration of its potential therapeutic applications and the development of new synthetic methods.